molecular formula C18H14N2O4 B1244668 2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide

2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide

Cat. No. B1244668
M. Wt: 322.3 g/mol
InChI Key: UJQOMSYTZCOFPH-DJKKODMXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-hydroxy-N-[(6-methyl-4-oxo-1-benzopyran-3-yl)methylideneamino]benzamide is a member of chromones.

Scientific Research Applications

Anticancer Activity

2-Hydroxy-N'-[(E)-(6-Methyl-4-Oxo-4H-Chromen-3-Yl)Methylidene]Benzohydrazide and its derivatives have been evaluated for their anticancer activities. Novel α-hydrazinophosphonic acid, 1,4,5,2λ5-oxadiazaphosphinines, and 1,3,2λ5-benzoxazaphosphinines bearing a chromone ring were synthesized from this compound. They exhibited significant effects against MCF-7 breast cancer cells and inhibited the expression of VEGF, a critical factor in cancer progression (Ali, Ali, Abdel‐kariem, & Ahmed, 2017).

Metal Complexes and Biological Activity

Metal complexes of ONO donor Schiff base ligand, synthesized from a derivative of 2-hydroxy-N'-[(E)-(6-Methyl-4-Oxo-4H-Chromen-3-Yl)Methylidene]Benzohydrazide, showed diverse biological activities. These complexes were tested for their antioxidant, antidiabetic, and antimicrobial properties, with some exhibiting effective α-glucosidase inhibitory activity (Naik, Selvaraj, & Naik, 2014).

Cardioprotective Effects

A derivative of this compound, (E)-N'-(1-(3-Oxo-3H-Benzo[F]Chromen-2-Yl)Ethylidene)Benzohydrazide, showed protective effects against cardiac remodeling in isoproterenol-induced myocardial infarction in rats. It displayed potent inhibition of angiotensin-converting enzyme and reduced cardiac dysfunction markers, suggesting its potential as an anticoagulant agent in acute myocardial infarction (Emna et al., 2020).

Inhibitory Effect on MCL-1 Protein

Coumarin benzoylhydrazones, including derivatives of 2-hydroxy-N'-[(E)-(6-Methyl-4-Oxo-4H-Chromen-3-Yl)Methylidene]Benzohydrazide, have been investigated for their inhibitory effects against the MCL-1 protein, which plays a role in acute myeloid leukemia. Molecular docking simulations suggested that these compounds could exhibit anticancer properties (Simijonović, Antonijević, Avdović, Petrović, & Marković, 2021).

Antibacterial Effects

Some derivatives of 2-hydroxy-N'-[(E)-(6-Methyl-4-Oxo-4H-Chromen-3-Yl)Methylidene]Benzohydrazide have been synthesized and evaluated for their antibacterial activities. These compounds displayed significant antibacterial properties against various bacterial strains, suggesting their potential use in the development of new antibacterial agents (Behrami & Dobroshi, 2019).

properties

Product Name

2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide

Molecular Formula

C18H14N2O4

Molecular Weight

322.3 g/mol

IUPAC Name

2-hydroxy-N-[(E)-(6-methyl-4-oxochromen-3-yl)methylideneamino]benzamide

InChI

InChI=1S/C18H14N2O4/c1-11-6-7-16-14(8-11)17(22)12(10-24-16)9-19-20-18(23)13-4-2-3-5-15(13)21/h2-10,21H,1H3,(H,20,23)/b19-9+

InChI Key

UJQOMSYTZCOFPH-DJKKODMXSA-N

Isomeric SMILES

CC1=CC2=C(C=C1)OC=C(C2=O)/C=N/NC(=O)C3=CC=CC=C3O

SMILES

CC1=CC2=C(C=C1)OC=C(C2=O)C=NNC(=O)C3=CC=CC=C3O

Canonical SMILES

CC1=CC2=C(C=C1)OC=C(C2=O)C=NNC(=O)C3=CC=CC=C3O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide
Reactant of Route 2
Reactant of Route 2
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide
Reactant of Route 3
Reactant of Route 3
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide
Reactant of Route 4
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide
Reactant of Route 5
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide
Reactant of Route 6
2-hydroxy-N'-[(E)-(6-methyl-4-oxo-4H-chromen-3-yl)methylidene]benzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.